Cas no 89878-35-3 (Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-)

Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- structure
89878-35-3 structure
Product Name:Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
CAS No:89878-35-3
MF:C22H18O3
MW:330.376526355743
CID:586146
PubChem ID:13313455
Update Time:2025-04-19

Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[[3-(4-methoxyphenyl)-2-propynyl]oxy]-4-phenoxy-
    • 1-methoxy-4-[3-(4-phenoxyphenoxy)prop-1-ynyl]benzene
    • DTXSID60536395
    • 89878-35-3
    • 1-Methoxy-4-[3-(4-phenoxyphenoxy)prop-1-yn-1-yl]benzene
    • SCHEMBL10834508
    • Inchi: 1S/C22H18O3/c1-23-19-11-9-18(10-12-19)6-5-17-24-20-13-15-22(16-14-20)25-21-7-3-2-4-8-21/h2-4,7-16H,17H2,1H3
    • InChI Key: TVBMIDNXIIIRMW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 330.125594432g/mol
  • Monoisotopic Mass: 330.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 27.7Ų
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